Cas no 16395-81-6 (Butanamide,N-methyl-N-nitroso-)
16395-81-6 structure
Product Name:Butanamide,N-methyl-N-nitroso-
CAS No:16395-81-6
MF:C5H10N2O2
MW:130.145101070404
CID:189370
PubChem ID:85397
Update Time:2025-04-19
Butanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosobutanamide
- N-methyl-N-nitroso-butanamide
- Butyramide, N-methyl-N-nitroso-
- N-Methyl-N-nitrosobutyramide
- SCHEMBL103679
- DTXSID60167683
- 16395-81-6
-
- Inchi: 1S/C5H10N2O2/c1-3-4-5(8)7(2)6-9/h3-4H2,1-2H3
- InChI Key: XPQQMTYSKBRMIY-UHFFFAOYSA-N
- SMILES: O=C(CCC)N(C)N=O
Computed Properties
- Exact Mass: 130.0743
- Monoisotopic Mass: 130.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.07
- Boiling Point: 159.7°C at 760 mmHg
- Flash Point: 50.4°C
- Refractive Index: 1.472
- PSA: 49.74
Butanamide,N-methyl-N-nitroso- Related Literature
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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